![molecular formula C14H15N3O3 B1235649 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-4-pyrazolecarboxamide](/img/structure/B1235649.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-4-pyrazolecarboxamide
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Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-4-pyrazolecarboxamide is a benzodioxine.
Scientific Research Applications
Synthesis and Characterization
- A series of benzamide derivatives, including compounds related to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethyl-4-pyrazolecarboxamide, were synthesized and characterized. These compounds showed potential biological applications, particularly in binding nucleotide protein targets, suggesting their relevance in medicinal chemistry (Saeed et al., 2015).
Biological Evaluation
- Sulfonamides bearing the 1,4-benzodioxin ring, including derivatives of N-(2,3-dihydro-1,4-benzodioxin-6-yl), demonstrated antibacterial potential and inhibitory activity against lipoxygenase. These findings suggest their therapeutic potential for inflammatory ailments (Abbasi et al., 2017).
Insecticidal Activity
- New pyrazole amide derivatives, related in structure to this compound, exhibited promising insecticidal activity against Helicoverpa armigera. This indicates potential applications in pest control (Deng et al., 2016).
Antibacterial and Antifungal Agents
- N-substituted-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamides showed potent antibacterial activity, suggesting their potential as therapeutic agents against various bacterial strains (Abbasi et al., 2017).
Anticancer Activity
- Some 4-aminoantipyrine derivatives, structurally related to this compound, were synthesized and screened for anticancer activity against human tumor breast cancer cell lines, showing promising results (Ghorab et al., 2014).
Anti-diabetic Potential
- A study on N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide derivatives demonstrated weak to moderate inhibitory activities against α-glucosidase enzyme, indicating their potential as therapeutic agents for type-2 diabetes (Abbasi et al., 2023).
Properties
Molecular Formula |
C14H15N3O3 |
---|---|
Molecular Weight |
273.29 g/mol |
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,5-dimethylpyrazole-4-carboxamide |
InChI |
InChI=1S/C14H15N3O3/c1-9-11(8-15-17(9)2)14(18)16-10-3-4-12-13(7-10)20-6-5-19-12/h3-4,7-8H,5-6H2,1-2H3,(H,16,18) |
InChI Key |
CNFJQRYOZISEMO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=NN1C)C(=O)NC2=CC3=C(C=C2)OCCO3 |
Canonical SMILES |
CC1=C(C=NN1C)C(=O)NC2=CC3=C(C=C2)OCCO3 |
solubility |
41 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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